Cas no 1261965-32-5 (5-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyrimidine)

• Product Name: 5-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyrimidine
• CAS No: 1261965-32-5
• MF: C₁₀H₇FN₂O₂
• MW: 206.173185586929
• MDL: MFCD18316532
• CID: 2766461
• PubChem ID: 53222266
• Update Time: 2025-05-23

5-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyrimidine, 95%
• DTXSID70686799
• MFCD18316532
• 5-(3-FLUORO-5-HYDROXYPHENYL)-2-HYDROXYPYRIMIDINE
• 1261965-32-5
• 5-(3-Fluoro-5-hydroxyphenyl)pyrimidin-2(1H)-one
• 5-(3-Fluoro-5-hydroxyphenyl)pyrimidin-2-ol
• 5-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyrimidine

• MDL： MFCD18316532
• Inchi： 1S/C10H7FN2O2/c11-8-1-6(2-9(14)3-8)7-4-12-10(15)13-5-7/h1-5,14H,(H,12,13,15)
• InChI Key： FMBKZHKYTONJRL-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1C=NC(NC=1)=O)O

Computed Properties

• Exact Mass: 206.04915563Da
• Monoisotopic Mass: 206.04915563Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 61.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 5-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyrimidine

5-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyrimidine: A Comprehensive Overview

5-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyrimidine (CAS No. 1261965-32-5) is a structurally unique compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the pyrimidine family, a class of heterocyclic aromatic compounds that are widely studied for their diverse biological activities and potential applications in drug design. The presence of a fluorine atom and hydroxyl groups in its structure introduces intriguing electronic and steric properties, making it a promising candidate for various research and industrial applications.

The synthesis of 5-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyrimidine involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. The subsequent formation of the pyrimidine ring is achieved through condensation reactions, often utilizing nucleophilic aromatic substitution or cyclization techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production processes.

One of the most compelling aspects of this compound is its potential as a biological scaffold. Pyrimidines are known to interact with various biomolecules, including DNA, RNA, and proteins, making them valuable in drug discovery programs targeting diseases such as cancer, viral infections, and neurodegenerative disorders. For instance, studies have shown that 5-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyrimidine exhibits moderate inhibitory activity against certain kinases, which are key enzymes involved in cell signaling pathways. This suggests its potential as a lead compound for developing targeted therapies.

In addition to its biological applications, 5-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyrimidine has also been explored for its role in materials science. Its rigid aromatic structure and functional groups make it suitable for use in the development of advanced materials such as organic semiconductors and sensors. Recent research has focused on incorporating this compound into polymer matrices to enhance their electronic properties, paving the way for applications in flexible electronics and optoelectronic devices.

The physical and chemical properties of 5-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyrimidine have been extensively characterized using modern analytical techniques such as NMR spectroscopy, X-ray crystallography, and mass spectrometry. These studies have provided insights into its molecular conformation, stability under different conditions, and reactivity towards various chemical reagents. For example, the compound's hydroxyl groups contribute to its solubility in polar solvents, while the fluorine atom enhances its lipophilicity—a property that is crucial for drug delivery systems.

From an environmental perspective, understanding the degradation pathways of 5-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyrimidine is essential for assessing its ecological impact. Recent studies have demonstrated that this compound undergoes hydrolytic cleavage under acidic or basic conditions, leading to the formation of less complex byproducts. This information is critical for designing sustainable synthetic routes and waste management strategies.

In conclusion, 5-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyrimidine (CAS No. 1261965-32-5) stands out as a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new facets of its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial innovation.